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Compound of Interest

Compound Name: 2,4,8-Trimethylnona-1,7-dien-4-ol

Cat. No.: B12654783

An In-depth Technical Guide on the Molecular Weight of 2,4,8-Trimethylnona-1,7-dien-4-ol

This technical guide provides a detailed analysis of the molecular weight of the chemical
compound 2,4,8-Trimethylnona-1,7-dien-4-ol, intended for researchers, scientists, and
professionals in drug development.

Molecular Formula

The molecular formula for 2,4,8-Trimethylnona-1,7-dien-4-ol has been identified as C12H220.
[1][2] This formula indicates that each molecule of the compound is composed of 12 carbon
atoms, 22 hydrogen atoms, and one oxygen atom.

Atomic Weights of Constituent Elements

The calculation of the molecular weight relies on the atomic weights of its constituent elements:
Carbon (C), Hydrogen (H), and Oxygen (O). The standard atomic weights are expressed as
intervals, reflecting the natural isotopic variation. For many practical applications, conventional
values are used.
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) Conventional
Standard Atomic . .
Element Symbol . Atomic Weight (
Weight Interval

g/mol )
Carbon C [12.0096, 12.0116][3] 12.011[4]
[1.00784, 1.00811][5]
Hydrogen H 1.008[5]
[61[7]
[15.99903, 15.99977]
Oxygen @) 15.999[10]

[8]1°]

Calculation of Molecular Weight

The molecular weight (MW) is calculated by summing the atomic weights of all atoms in the
molecule. The following protocol outlines the calculation using the conventional atomic weights.

Experimental Protocol: Molecular Weight Calculation

« |dentify the molecular formula: C12H220
o Determine the number of atoms for each element:
o Carbon (C): 12
o Hydrogen (H): 22
o Oxygen (O): 1
o Multiply the number of atoms of each element by its conventional atomic weight:
o Mass of Carbon =12 *12.011 g/mol = 144.132 g/mol
o Mass of Hydrogen = 22 * 1.008 g/mol = 22.176 g/mol
o Mass of Oxygen =1 * 15.999 g/mol = 15.999 g/mol

e Sum the masses to obtain the molecular weight:
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o MW =144.132 + 22.176 + 15.999 = 182.307 g/mol

Summary of Molecular Weight Data

The following table summarizes the reported and calculated molecular weight for 2,4,8-
Trimethylnona-1,7-dien-4-ol for easy comparison.

Data Source Molecular Weight ( g/mol )

Reported Value[1] 182.30654

Calculated Value (using conventional atomic
. 182.307
weights)

The slight difference between the reported and calculated values can be attributed to the use of
more precise atomic mass values for the specific isotopes in the reported figure versus the
conventional average atomic weights used in the calculation.

Visualization of Calculation Workflow

The following diagram illustrates the logical workflow for calculating the molecular weight of
2,4,8-Trimethylnona-1,7-dien-4-ol.
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Caption: Workflow for calculating the molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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